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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549 Get Quote

Physical Properties of 1,2,5-
Trichloronaphthalene: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 1,2,5-
Trichloronaphthalene, specifically its boiling point and density. The information is presented to

be a ready reference for laboratory and research applications.

Data Summary
The experimentally determined physical properties of 1,2,5-Trichloronaphthalene are

summarized in the table below.

Physical Property Value Units

Boiling Point 332.7 °C at 760 mmHg

Density 1.452 g/cm³

Experimental Protocols
While the specific experimental setup used to determine the above values for 1,2,5-
Trichloronaphthalene is not detailed in readily available literature, the following describes
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standard methodologies for determining the boiling point and density of solid organic

compounds.

Boiling Point Determination (General Method)
A common and effective method for determining the boiling point of a small sample of a solid

organic compound is the Thiele tube method.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or other heat source

Stand and clamp

Procedure:

A small amount of the 1,2,5-Trichloronaphthalene sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the sample within the test

tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then immersed in a Thiele tube containing heating oil, ensuring the sample

is fully submerged.

The side arm of the Thiele tube is gently heated, which induces convection currents in the

oil, ensuring uniform heating.
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As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

The temperature at which a continuous and rapid stream of bubbles emerges from the

capillary tube is noted. This indicates that the vapor pressure of the sample is equal to the

atmospheric pressure.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.

Density Determination (General Method)
The density of a solid organic compound like 1,2,5-Trichloronaphthalene can be accurately

determined using gas pycnometry. This method is particularly useful for solids as it measures

the true volume of the material, excluding pore space.

Apparatus:

Gas pycnometer

Analytical balance

Inert gas supply (typically helium)

Procedure:

The mass of the 1,2,5-Trichloronaphthalene sample is precisely measured using an

analytical balance.

The sample is placed into the sample chamber of the gas pycnometer.

The system is sealed, and the sample chamber is purged with an inert gas, typically helium,

to remove any adsorbed gases from the sample surface.

A known quantity of the inert gas is introduced into a reference chamber of a known volume,

and the pressure is measured.
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A valve is then opened, allowing the gas to expand into the sample chamber.

Once the pressure equilibrates, the new pressure is recorded.

Using the principles of the ideal gas law (Boyle's Law), the volume of the solid sample can

be calculated based on the pressure difference and the known volumes of the chambers.

The density is then calculated by dividing the mass of the sample by its measured volume.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical compound and its

fundamental physical properties.
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Caption: Relationship between 1,2,5-Trichloronaphthalene and its physical properties.

To cite this document: BenchChem. [Physical properties of 1,2,5-Trichloronaphthalene
(boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
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trichloronaphthalene-boiling-point-density]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15289549?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289549?utm_src=pdf-body
https://www.benchchem.com/product/b15289549#physical-properties-of-1-2-5-trichloronaphthalene-boiling-point-density
https://www.benchchem.com/product/b15289549#physical-properties-of-1-2-5-trichloronaphthalene-boiling-point-density
https://www.benchchem.com/product/b15289549#physical-properties-of-1-2-5-trichloronaphthalene-boiling-point-density
https://www.benchchem.com/product/b15289549#physical-properties-of-1-2-5-trichloronaphthalene-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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